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Compound of Interest

Compound Name: Disperse violet 8

Cat. No.: B15555341

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
Disperse Violet 8 (CAS No. 82-33-7), a synthetic anthraquinone dye. Due to the limited
availability of comprehensive toxicological data, a cautious approach is recommended when
handling this compound. This document synthesizes available safety data to promote safe

laboratory practices.

Chemical and Physical Properties

Disperse Violet 8, also known as 1,4-diamino-5-nitroanthraquinone, is a dark blue to purple
powder. It is soluble in ethanol, acetone, and benzene. A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Disperse Violet 8
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Property Value Reference
CAS Number 82-33-7 [1]
Molecular Formula C14HoN304 [2]
Molecular Weight 283.24 g/mol [2]
Appearance Dark blue powder

Soluble in ethanol, acetone,

Solubility

and benzene.
Melting Point No data available [1]
Boiling Point No data available [1]

Hazard Identification and GHS Classification

The GHS classification for Disperse Violet 8 is not consistently reported across all sources.
While some safety data sheets do not classify the substance, others suggest potential hazards
based on limited data. One source indicates it is a "questionable carcinogen with experimental
tumorigenic data" and reports it as a poison by the intravenous route.[3] Given the data gaps, it
is prudent to handle this chemical with care, assuming it may present unclassified hazards.

Toxicological Data

Comprehensive toxicological data for Disperse Violet 8 is largely unavailable in publicly
accessible databases and safety data sheets.[1] Many standard toxicological assessments,
such as acute oral, dermal, and inhalation toxicity, as well as skin and eye irritation studies,
have not been reported.[1] The available data is summarized in Table 2.

Table 2: Summary of Available Toxicological Data for Disperse Violet 8
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Endpoint Species Route Result Reference
LD50 Mouse Intravenous 56 mg/kg [4]
Equivocal
tumorigenic
] o agent by RTECS
Carcinogenicity Rat Dermal o
criteria (TDLo:
22500
mg/kg/65W-I)
o Mutation data
Mutagenicity [3]

reported

TDLo: Lowest published toxic dose

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of Disperse Violet 8 are not
readily available in the public domain. The reported intravenous LD50 study in mice and the
dermal carcinogenicity study in rats would have followed standardized protocols of the time
they were conducted. For modern assessments, it is recommended to follow OECD
(Organisation for Economic Co-operation and Development) guidelines for chemical safety
testing.

For instance, an acute oral toxicity study would typically follow OECD Guideline 423, which
involves a stepwise procedure with a limited number of animals. A skin sensitization study
would likely follow the protocols outlined in OECD Guideline 429 (Local Lymph Node Assay).

Safe Handling and Personal Protective Equipment
(PPE)

Given the limited toxicological data, stringent adherence to safe handling procedures is
imperative to minimize potential exposure.

Engineering Controls
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+ Work with Disperse Violet 8 should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood.[5]

+ Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling Disperse Violet 8. The following
diagram illustrates the recommended PPE.

Personal Protective Equipment (PPE)

Respiratory Protection
(Use a full-face respirator if dust is generated
or exposure limits are exceeded)

Protective Clothing
(Lab coat, coveralls)
Chemical-Impermeable Gloves
(e.g., Nitrile)
Safety Goggles
(conforming to EN 166 or NIOSH)

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment for Handling Disperse Violet 8.

Handling Procedures

+ Avoid the formation of dust and aerosols.[6]

* Avoid contact with skin, eyes, and clothing.[1]
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» Wash hands thoroughly after handling.

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

o Keep away from incompatible materials such as strong oxidizing agents.

The following diagram outlines a logical workflow for the safe handling of Disperse Violet 8.

Risk Assessment
(Review SDS and available data)

Implement Engineering Controls
(Fume hood, ventilation)

[Select and Don Appropriate PPE)

Handle Disperse Violet 8
(Avoid dust, weigh carefully)

Proper Storage Waste Disposal
(Tightly sealed, cool, dry, ventilated)

(Follow institutional and local regulations)

@econtaminate Work Area and PPla

Click to download full resolution via product page

Figure 2. Safe Handling Workflow for Disperse Violet 8.

Emergency Procedures
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First-Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1]

o Skin Contact: Immediately remove contaminated clothing. Wash off with soap and plenty of
water. Consult a doctor.[1]

o Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Accidental Release Measures

o Evacuate personnel to safe areas.[1]

Wear appropriate personal protective equipment.

Avoid dust formation.[1]

Sweep up the spilled material and place it in a suitable, closed container for disposal.[1]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[1]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Potential Health Effects

The limited toxicological data for Disperse Violet 8 suggests several potential health hazards
that should be considered. The following diagram illustrates the potential routes of exposure
and associated health effects.
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Potential Health Effects
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Figure 3. Potential Health Effects and Routes of Exposure for Disperse Violet 8.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not contaminate
water, foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.[1]

Conclusion

While Disperse Violet 8 is a useful dye in various applications, the significant gaps in its
toxicological profile necessitate a highly cautious approach to its handling. All laboratory
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personnel should be thoroughly trained on the potential hazards and the required safety
precautions outlined in this guide. Adherence to proper engineering controls, consistent use of
appropriate personal protective equipment, and established safe work practices are essential
to minimize the risk of exposure. Further research into the toxicological properties of Disperse
Violet 8 is warranted to provide a more complete understanding of its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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